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Compound of Interest

Compound Name: PACMA 31

Cat. No.: B609821 Get Quote

For researchers, scientists, and drug development professionals handling PACMA 31, a potent,

irreversible protein disulfide isomerase (PDI) inhibitor, ensuring its proper disposal is a critical

component of laboratory safety and environmental responsibility.[1][2][3] While specific

institutional protocols may vary, the following guidelines, synthesized from safety data sheets

and standard laboratory practices, provide a framework for the safe management and disposal

of PACMA 31 waste.

Key Chemical and Physical Properties of PACMA 31
A thorough understanding of a substance's properties is fundamental to its safe handling and

disposal. Below is a summary of key quantitative data for PACMA 31.

Property Value

Molecular Weight 430.47 g/mol

Formula C₂₁H₂₂N₂O₆S

Purity ≥98%

Solubility in DMSO 100 mM

CAS Number 1401089-31-3
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General Disposal Principles from Safety Data
Sheets
Safety Data Sheets (SDS) from suppliers like Cayman Chemical and Merck Millipore provide

foundational, albeit general, guidance for the disposal of chemical waste such as PACMA 31.

The core principles are as follows:

Avoid Household Garbage and Sewage Systems: Chemical waste, including PACMA 31,

must not be disposed of with household garbage or poured down the drain.[4][5] This

prevents environmental contamination and potential interference with wastewater treatment

processes.

Adherence to Official Regulations: Disposal procedures must comply with all local, state, and

federal regulations for chemical waste.[4][5]

Approved Waste Disposal Plant: It is recommended that the substance be disposed of via an

approved waste disposal plant.[6][7][8][9] These facilities are equipped to handle and

neutralize hazardous chemical waste safely.

Original Containers: Whenever possible, leave chemicals in their original containers to avoid

misidentification and improper handling.[10]

No Mixing of Waste: Do not mix different chemical wastes unless explicitly instructed to do

so by a qualified professional.[10]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines a standard procedure for the disposal of PACMA 31 from a

laboratory setting. This should be adapted to comply with your institution's specific

environmental health and safety (EHS) guidelines.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.
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Original PACMA 31 container or a clearly labeled, compatible waste container.

Waste disposal tags or labels as required by your institution.

Access to the designated chemical waste storage area.

Procedure:

Personal Protective Equipment (PPE) and Safety: Before handling PACMA 31 for disposal,

ensure you are wearing the appropriate PPE, including safety goggles, a lab coat, and

chemical-resistant gloves. Work in a well-ventilated area, such as a fume hood.

Container Preparation:

If the original container is intact and suitable for disposal, ensure the label is legible and

includes the chemical name ("PACMA 31"), CAS number (1401089-31-3), and any hazard

warnings.

If transferring to a new waste container, use one that is chemically compatible and can be

securely sealed. Label the new container with all the necessary information.

Waste Segregation: Do not mix PACMA 31 with other chemical waste streams unless

permitted by your institution's EHS guidelines.

Documentation: Complete any required waste disposal forms or tags. This typically includes

information about the chemical, quantity, and the laboratory or individual generating the

waste.

Storage Pending Disposal: Securely seal the waste container and transport it to your

institution's designated chemical waste storage area. This area should be secure, well-

ventilated, and away from general laboratory traffic.

Arranging for Pickup: Follow your institution's procedures for arranging the pickup of

chemical waste by a licensed hazardous waste disposal company.

Logical Workflow for PACMA 31 Disposal
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The following diagram illustrates the decision-making process and logical flow for the proper

disposal of PACMA 31.

Start: PACMA 31 Waste Generated

Don Appropriate PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Assess Waste:
- Solid or in solution?

- Contaminated materials?

Select Appropriate Waste Container:
- Original container?

- Labeled, compatible container?

Label Container Correctly:
- Chemical Name (PACMA 31)

- CAS # (1401089-31-3)
- Hazard Information

Segregate Waste:
- Do not mix with other chemicals

Complete Waste Documentation:
- Institutional Waste Tag/Form

Store in Designated Area:
- Secure & Ventilated

Arrange for Professional Disposal:
- Contact EHS or licensed vendor

End: Proper Disposal Complete
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Click to download full resolution via product page

PACMA 31 Disposal Workflow

By adhering to these procedures and the principles of safe laboratory practice, researchers can

ensure the responsible disposal of PACMA 31, minimizing risks to themselves, their

colleagues, and the environment. Always consult your institution's specific safety and disposal

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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